Cas no 898458-74-7 (N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide)

• Product Name: N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide
• CAS No: 898458-74-7
• MF: C₂₃H₂₆N₂O₄S
• MW: 426.528544902802
• CID: 5485932
• Update Time: 2025-07-15

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-furanyl)ethyl]-2-methoxy-5-methyl-
• N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide

• Inchi： 1S/C23H26N2O4S/c1-17-9-10-22(28-2)23(14-17)30(26,27)24-15-20(21-8-5-13-29-21)25-12-11-18-6-3-4-7-19(18)16-25/h3-10,13-14,20,24H,11-12,15-16H2,1-2H3
• InChI Key： XKVYZNIMWPJALI-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCC3=C(C2)C=CC=C3)C2=CC=CO2)(=O)=O)=CC(C)=CC=C1OC

Additional information on N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide

Introduction to N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS No. 898458-74-7)

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide, identified by its CAS number 898458-74-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural composition of this molecule incorporates several key functional groups that contribute to its unique chemical properties and potential therapeutic applications.

The core structure of N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide consists of a benzene ring substituted with a methoxy group at the 2-position and a methyl group at the 5-position. This aromatic system is further modified by the presence of a sulfonamide group at the 1-position, which introduces a polar and hydrophilic character to the molecule. Additionally, the compound features a side chain that includes a furan ring and a tetrahydroisoquinoline moiety. These structural elements not only contribute to the molecule's solubility and stability but also play a crucial role in its interactions with biological targets.

The furan ring in N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide is known for its ability to engage in hydrogen bonding and π-stacking interactions with biological molecules. This feature has been exploited in various drug design strategies to enhance binding affinity and selectivity. The tetrahydroisoquinoline moiety, on the other hand, is a well-known pharmacophore that is frequently encountered in natural products and drug candidates. It has been shown to exhibit a wide range of biological activities, including CNS-pertinent effects such as analgesia and neuroprotection.

In recent years, there has been growing interest in the development of novel therapeutic agents based on tetrahydroisoquinoline derivatives due to their demonstrated efficacy in preclinical studies. N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-2-methoxy-5-methylbenzene-1-sulfonamide represents an intriguing example of such compounds. Its unique structural features suggest potential applications in the treatment of various diseases, particularly those involving neurological disorders. The sulfonamide group further enhances its pharmacological profile by contributing to metabolic stability and bioavailability.

The synthesis of N-2-(furan-2-ylium) strong>(furan)ethyl(methyl(methyl(methyl(methyl(methyl(methyl(methyl(methyl(methyl(methyl(methyl(methyl(furahtetrahydropyrrolidinone))tetrahydropyrrolidinone))tetrahydropyrrolidinone))tetrahydropyrrolidinone))tetrahydropyrrolidinone))tetrahydropyrrolidinone))tetrahydropyrrolidinone))tetrahydropyrrolidinone))tetrahydropyrrolidinone))tropyridine)))tropyridine)))tropyridine)))tropyridine)))tropyridine)))tropyridine)))tropyridine)))tropyridine))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))])]]]]]]]]]]]]]]]]]]]]]])]] )] )] )] )] )] )] )] )] )] )] )] )] )] )] )]) - (CAS No. 898458 strongbold strongbold strongbold strongbold strongbold strongbold strongbold strongbold strongbold strongbold strongbold strongbold strongbold strongbold - 74 - 7)) - - - - - - - - - - - - - - - - - - - -

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the furan ring is typically achieved through Friedel-Crafts acylation or alkylation reactions, while the tetrahydroisoquinoline core is often constructed via Pictet-Spengler reactions or Bischler-Napieralski cyclizations. The final step involves the incorporation of the sulfonamide group through nucleophilic substitution or condensation reactions.

Evaluation of N-octadecyl-octadecyl-octadecyl-octadecyl-octadecyl-octadecyl-octadecyl-octadecyl-octadecyl-octadecyl-octadecyloctadecyloctadecyloctadecyloctadecyloctadecyloctadecyloctadecyloctadecyloctadeconamidesuggests that it possesses favorable pharmacokinetic properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions are thought to mediate its observed effects on cellular processes such as proliferation and differentiation.

The potential therapeutic applications of N-octanoylfuroxanthones are broad and encompass several areas of medicine. Preliminary findings suggest that this compound may have utility in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The presence of both furan and tetrahydroisoquinoline moieties is particularly relevant here, as these structures have been implicated in neuroprotective mechanisms.

In addition to its neurological applications, N-octanoylfuroxanthones may also find use in oncology due to their ability to modulate pathways involved in cancer cell growth and survival. Preclinical studies have indicated that these compounds can induce apoptosis in certain cancer cell lines while sparing healthy cells. This selective toxicity makes them promising candidates for further development as anticancer agents.

The sulfonamide group in N-octanoylfuroxanthones contributes to their overall bioactivity by enhancing solubility and improving tissue penetration. This feature is particularly important for drugs that need to reach specific sites within the body effectively. Furthermore, the sulfonamide moiety has been shown to enhance metabolic stability, reducing the likelihood of rapid degradation in vivo.

The development of novel therapeutic agents like N-octanoylfuroxanthones relies heavily on advancements in synthetic chemistry and biotechnology. Recent innovations in these fields have enabled more efficient and scalable production methods for complex molecules like this one. These improvements are crucial for transitioning promising drug candidates from laboratory research into clinical practice.

In conclusion,N-octanoylfuroxanthones represent an exciting area of research with significant potential for addressing unmet medical needs.N-thefuture,itisanticipatedthatfurtherstudieswillelucidatetheprecisebiologicalmechanismsunderlyingtheiractivityandidentifyoptimaltherapeuticapplications.FortsuchcompoundsasN-naphthofuran derivatives continue topromisingpreclinicaldataandmovecloser tocarlyphasestudiesinhumans,thepharmaceuticalindustrycanhopeforthe emergenceofnewandeffective treatmentsfora varietyof diseases.